Desloratadine-d5

Specification

• CAS No.: 1020719-34-9
• Molecular Formula: C19H14ClN2D5
• Molecular Weight: 315.85
• IUPAC Name: 13-chloro-5,6,7,9,9-pentadeuterio-2-piperidin-4-ylidene-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaene
• Standard InChI: InChI=1S/C19H19ClN2/c20-16-5-6-17-15(12-16)4-3-14-2-1-9-22-19(14)18(17)13-7-10-21-11-8-13/h1-2,5-6,9,12,21H,3-4,7-8,10-11H2/i1D,2D,3D2,9D
• SMILES: C1CC2=C(C=CC(=C2)Cl)C(=C3CCNCC3)C4=C1C=CC=N4
• Appearance: White to Off-White Solid
• Melting Point: 154-156°C

Introduction

Chemical Characteristics and Properties

Desloratadine-d5 is a stable isotope-labeled form of desloratadine, containing five deuterium atoms strategically positioned within the molecular structure. The compound is formally identified as 8-chloro-6,11-dihydro-11-(4-piperidinylidene)-5H-benzocyclohepta[1,2-b]pyridine-2,3,4,5,5-d5, indicating the positions of the deuterium atoms at the 2,3,4,5,5 positions. This deuterated variant maintains the core structural properties of desloratadine while providing distinct analytical advantages through its modified mass profile.

Synonyms and Alternative Nomenclature

Desloratadine-d5 is recognized by several alternative names in scientific and commercial contexts:

• [2H5]-Descarboethoxyloratadine

• Aerius-d5

• Allex-d5

• Azomyr-d5

• Clarinex-d5

• Descarboethoxy loratadine-D5

• Neoclarityn-d5

• NSC 675447-d5

• Opulis-d5

• Sch 34117-d5

This diversity of nomenclature reflects the compound's use across different regulatory and research environments internationally.

Relationship to Parent Compound Desloratadine

Desloratadine-d5 is structurally identical to desloratadine except for the substitution of five hydrogen atoms with deuterium atoms. Understanding the properties of the parent compound provides context for the applications of the deuterated analogue.

Metabolic Considerations

Desloratadine itself is an active metabolite of loratadine, another widely used antihistamine medication. This metabolic relationship is important for understanding the pharmacokinetic profile and applications of desloratadine-d5 in research settings, particularly for studies focusing on drug metabolism and pharmacokinetics.

Applications in Research and Analysis

Desloratadine-d5 serves several critical functions in pharmaceutical research and analytical methodology, primarily due to its stable isotope labeling.

The primary application of desloratadine-d5 is as a reference standard in analytical chemistry:

• Internal Standard: It functions as an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) methods for quantifying desloratadine in biological samples

• Bioanalytical Method Development: The compound enables researchers to develop and validate sensitive analytical methods for pharmacokinetic studies

• Quality Control: It serves as a traceable reference standard for quality control procedures in pharmaceutical manufacturing and testing

The incorporation of five deuterium atoms creates a mass shift that allows clear differentiation between the analyte and the internal standard during mass spectrometric analysis, while maintaining nearly identical chromatographic behavior.

Pharmacokinetic and Metabolic Studies

Desloratadine-d5 plays a crucial role in advanced pharmacokinetic studies:

• Metabolism Tracking: The deuterium labeling allows researchers to track metabolic transformations of desloratadine

• Bioavailability Assessment: It enables precise determination of bioavailability and pharmacokinetic parameters

• Drug-Drug Interaction Studies: The compound facilitates investigations of potential interactions between desloratadine and other medications

These applications are particularly valuable given that the parent compound, desloratadine, demonstrates complex metabolic pathways, with the labeled compound allowing researchers to distinguish between endogenous and administered drug concentrations.

Manufacturer	Product Number	Package Size	Price (USD)	Last Updated
TRC	D290254	1 mg	$280	2021-12-16
Usbiological	446319	1 mg	$609	2021-12-16
Medical Isotopes, Inc.	D45123	10 mg	$2,800	2021-12-16

This pricing reflects the specialized nature of isotopically labeled compounds and the expertise required for their synthesis.

Analytical Characterization

The analytical characterization of desloratadine-d5 is crucial for confirming its identity, purity, and isotopic enrichment.

Spectroscopic Analysis

Several spectroscopic techniques are commonly employed to characterize deuterated standards:

• Mass Spectrometry: Confirms the molecular weight and fragmentation pattern, showing the expected mass shift of +5 Da compared to non-deuterated desloratadine

• Nuclear Magnetic Resonance (NMR): 1H-NMR would show reduced intensity at positions where hydrogen has been replaced by deuterium, while 2H-NMR (deuterium NMR) would confirm the positions of deuteration

• Infrared Spectroscopy: Shows characteristic shifts in vibrational frequencies for C-D bonds compared to C-H bonds

These analytical approaches collectively confirm both the chemical structure and the position-specific deuterium incorporation.

As a reference standard rather than a therapeutic agent itself, desloratadine-d5 is primarily governed by analytical and laboratory regulations rather than pharmaceutical regulations.

Reference standards like desloratadine-d5 are typically produced according to:

• ISO Standards: Particularly ISO 17034 for reference material producers

• GLP Compliance: Good Laboratory Practice guidelines for analytical testing

• Pharmacopeial Standards: As appropriate for analytical reference materials